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Compound of Interest

Compound Name: Antimony(lll) iodide

Cat. No.: B1197476

The following table summarizes the stability performance of various antimony(lll) iodide
derivatives based on published research. It is important to note that direct comparison can be
challenging due to variations in experimental conditions across different studies. The data
presented here is intended to provide a general overview of the stability trends.
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Experimental Protocols

To ensure reproducibility and enable meaningful comparisons across studies, standardized
stability testing protocols are crucial. The International Summit on Organic Photovoltaic Stability
(ISOS) has developed a set of protocols that are widely adopted for perovskite-based solar
cells and are applicable to antimony(lll) iodide derivatives.[3][4][5][6][7][8]

ISOS-D-1: Dark Storage Stability (Shelf Life)

¢ Objective: To assess the intrinsic stability of the material in the dark under ambient
conditions.

e Procedure:

[¢]

Fabricate the antimony(lll) iodide derivative-based device.

[¢]

Measure the initial power conversion efficiency (PCE) under standard simulated solar
illumination (AM 1.5G, 100 mW/cm?2).

[¢]

Store the unencapsulated device in the dark in an environment with controlled
temperature (e.g., 25 °C) and relative humidity (e.g., 50-60%).
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o Periodically measure the PCE of the device at defined time intervals (e.g., every 24, 100,
500 hours).

o Record the time it takes for the PCE to degrade to 80% of its initial value (Tso).

ISOS-L-1: Light Soaking Stability (Operational Stability)

o Objective: To evaluate the stability of the material under continuous illumination.
e Procedure:
o Measure the initial PCE of the device.

o Place the device under continuous illumination from a solar simulator (e.g., 1-sun
intensity) in an inert atmosphere (e.g., nitrogen) to minimize extrinsic degradation factors.

o Maintain the device at a constant temperature (e.g., 25 °C).
o Continuously monitor the PCE or measure it at regular intervals.

o Determine the Tso lifetime under illumination.

ISOS-T-1: Thermal Stability

o Objective: To assess the material's stability at elevated temperatures in an inert atmosphere.
e Procedure:

Measure the initial PCE of the device.

[¢]

o Place the device in a temperature-controlled chamber with an inert atmosphere (e.g.,
nitrogen or argon).

o Heat the device to a specified temperature (e.g., 85 °C) and maintain it for a set duration.
o Periodically cool the device to room temperature to measure its PCE.

o Record the PCE degradation as a function of time at the elevated temperature.
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Mandatory Visualization

The following diagram illustrates a generalized workflow for benchmarking the stability of
Antimony(lll) iodide derivatives.
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Workflow for Stability Benchmarking of SbI3 Derivatives
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Stability Testing (ISOS Protocols)

y y
[Thermal Stability (ISOS-T)] [ Moisture Stability (ISOS-D) ] [ Photostability (ISOS-L) ]

Data Analysis & Comparison

{ PCE Degradation Analysis ]4
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[ Comparative Benchmarking ]

Click to download full resolution via product page

Caption: Stability benchmarking workflow for Sbls derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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